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Abstract
1-Hexadecanethiol, also known by its synonyms cetyl mercaptan and hexadecyl mercaptan, is

a long-chain alkanethiol that has garnered significant interest in various scientific and

biomedical fields. Its ability to form highly ordered self-assembled monolayers (SAMs) on noble

metal surfaces, particularly gold, makes it an invaluable tool in surface functionalization,

nanotechnology, and the development of advanced drug delivery systems. This technical guide

provides a comprehensive overview of the physicochemical properties, synthesis, and key

applications of 1-Hexadecanethiol. Detailed experimental protocols for the formation of SAMs

and the synthesis of 1-Hexadecanethiol-capped nanoparticles are presented, along with a

summary of its emerging role in drug delivery, supported by quantitative data.

Chemical and Physical Properties
1-Hexadecanethiol is a colorless liquid with a characteristic unpleasant odor.[1] It is a

combustible material and is practically insoluble in water but soluble in organic solvents such

as ethanol, ether, and chloroform.[1][2] Below its melting point, it exists as a white solid.[3]

Table 1: Physicochemical Properties of 1-Hexadecanethiol
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Property Value References

IUPAC Name Hexadecane-1-thiol [1]

Synonyms

Cetyl mercaptan, Hexadecyl

mercaptan, 1-

Mercaptohexadecane

[1][4][5]

CAS Number 2917-26-2 [1][4]

Molecular Formula C₁₆H₃₄S [1]

Molar Mass 258.51 g/mol [1]

Appearance Colorless liquid [1]

Density 0.84 - 0.85 g/cm³ at 25 °C [1][6]

Melting Point 18-20 °C (64-68 °F) [1][6]

Boiling Point 334 °C (633 °F) [1]

Flash Point 135 °C (275 °F) (open cup) [1][4]

Solubility in Water Insoluble [1][4]

Synthesis
A common laboratory-scale synthesis of 1-Hexadecanethiol involves the reaction of 1-

bromohexadecane with thiourea.[1] This two-step process, known as the alkyl halide-thiourea

reaction, first forms an isothiouronium salt, which is then hydrolyzed to yield the corresponding

thiol.

Safety and Handling
1-Hexadecanethiol is a combustible liquid and should be handled with appropriate safety

precautions.[4] It can cause skin and eye irritation.[2] Inhalation may lead to respiratory tract

irritation, headache, nausea, and dizziness.[4][7] The substance decomposes upon

combustion, producing toxic gases, including sulfur oxides.[1][4] It reacts violently with strong

oxidizing agents, acids, reducing agents, and metals.[1][4]
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When handling 1-Hexadecanethiol, it is recommended to work in a well-ventilated area or

under a chemical fume hood.[7] Personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat, should be worn.[6][8] In case of spills, the

liquid should be absorbed with an inert material and disposed of according to local regulations.

[4]

Key Applications
The primary applications of 1-Hexadecanethiol stem from the high affinity of its thiol group for

the surfaces of noble metals like gold, silver, and copper.[1] This strong interaction drives the

spontaneous formation of dense, highly ordered self-assembled monolayers.

Self-Assembled Monolayers (SAMs)
1-Hexadecanethiol readily forms SAMs on gold surfaces.[9] These monolayers are highly

organized, with the alkyl chains tilting at a specific angle to maximize van der Waals

interactions, creating a hydrophobic surface.[6] SAMs are instrumental in a variety of research

areas, including:

Surface Passivation and Corrosion Inhibition: The dense monolayer acts as a barrier,

protecting the underlying metal from oxidation and corrosion.[3]

Biomaterial Engineering: SAMs can be used to control protein adsorption and cell adhesion

on surfaces. While hydrophobic SAMs formed from 1-Hexadecanethiol can promote non-

specific protein binding, they can be patterned or used in mixed monolayers with other thiols

to create specific cell-adhesive and cell-repellent regions.

Biosensors and Diagnostics: By functionalizing the terminal methyl group of the alkanethiol

or by co-depositing thiols with specific functionalities, SAMs can be used to immobilize

biomolecules for biosensing applications.

Nanoparticle Synthesis and Functionalization
1-Hexadecanethiol is widely used as a capping agent in the synthesis of metallic

nanoparticles, particularly gold nanoparticles (AuNPs).[1] The thiol group binds strongly to the

nanoparticle surface, stabilizing it, preventing aggregation, and controlling its growth during
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synthesis.[10] The long alkyl chain imparts hydrophobicity, allowing the nanoparticles to be

dispersed in organic solvents.[10]

The size of the resulting nanoparticles can be tuned by adjusting the molar ratio of the gold

precursor to 1-Hexadecanethiol.

Table 2: Influence of Gold-to-1-Hexanethiol Molar Ratio on Gold Nanoparticle Properties (Note:

This data is for 1-Hexanethiol, a shorter-chain alkanethiol, but illustrates the general principle of

size control applicable to long-chain alkanethiols like 1-Hexadecanethiol.)

Gold (Au) to 1-Hexanethiol
Molar Ratio

Average Particle Diameter
(nm)

Surface Plasmon
Resonance (SPR) Peak
(nm)

1:1 4.28 ± 0.83 ~528

1:3 2.56 ± 0.71 ~545

1:5 1.98 ± 0.54 ~545

1:7 1.75 ± 0.49 ~540

1:9 1.54 ± 0.67 ~540

(Data compiled from multiple

sources and should be

considered a general guide.[1])

Drug Delivery Systems
Nanoparticles functionalized with alkanethiols are promising candidates for drug delivery

systems.[2] The hydrophobic layer created by 1-Hexadecanethiol can be used to encapsulate

hydrophobic drugs, enhancing their solubility and stability in biological environments.[7] The

nanoparticle surface can be further modified with targeting ligands to direct the drug to specific

cells or tissues.

While specific drug loading data for 1-Hexadecanethiol is not abundant in the readily available

literature, studies on similar nanoparticle systems provide insights into the potential loading

capacities.
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Table 3: Representative Drug Loading in Functionalized Nanoparticle Systems

Nanoparticle
System

Drug
Drug Loading
Content (DLC)

Drug Loading
Efficiency
(DLE)

Reference

Oleic Acid-

coated Iron

Oxide NPs

Doxorubicin
Up to 1757

µg/mg
~24% [1]

Oleic Acid-

coated Iron

Oxide NPs

Doxorubicin Up to 870 µg/mg ~90% [1]

mPEG-b-P(Glu-

co-Phe) NPs
Doxorubicin 21.7% ~98% [11]

Cholanic acid-

modified

chitosan NPs

Paclitaxel 10% (w/w) Not Specified [5]

PLA–PEG–FA

Copolymer

SPIONs

Doxorubicin 5.14 ± 0.40% 50.4 ± 2.5% [12]

(Note: The data

presented is for

various

nanoparticle

coating agents

and is intended

to be

representative of

the drug loading

capacities

achievable in

such systems.)

Experimental Protocols
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Protocol for the Formation of a 1-Hexadecanethiol Self-
Assembled Monolayer on a Gold Substrate
This protocol describes a general procedure for preparing a high-quality SAM of 1-
Hexadecanethiol on a gold-coated substrate.

Materials:

Gold-coated substrate (e.g., gold-coated silicon wafer or glass slide)

1-Hexadecanethiol

Absolute ethanol (200 proof)

Tweezers

Glass vials with caps

Dry nitrogen gas

Procedure:

Substrate Cleaning: Thoroughly clean the gold substrate. This can be done by rinsing with

absolute ethanol and drying with a stream of dry nitrogen. For more rigorous cleaning, UV-

ozone treatment or piranha solution (a mixture of sulfuric acid and hydrogen peroxide;

handle with extreme caution) can be used, followed by thorough rinsing with deionized water

and ethanol, and drying with nitrogen.

Thiol Solution Preparation: In a clean glass vial, prepare a 1 mM solution of 1-
Hexadecanethiol in absolute ethanol.

SAM Formation: Immerse the cleaned gold substrate into the thiol solution using clean

tweezers. Ensure the entire gold surface is submerged.

Incubation: Seal the vial to minimize solvent evaporation and contamination. Allow the self-

assembly to proceed for at least 12-24 hours at room temperature to ensure the formation of

a well-ordered, crystalline-like monolayer.
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Rinsing: After incubation, remove the substrate from the thiol solution with tweezers. Rinse it

thoroughly with absolute ethanol to remove any non-chemisorbed thiol molecules.

Drying: Dry the substrate with a gentle stream of dry nitrogen gas.

Storage: Store the SAM-coated substrate in a clean, dry environment, such as a desiccator

or a petri dish backfilled with nitrogen.

Preparation

Self-Assembly Post-Processing

Clean Gold Substrate
(Ethanol, N2 Dry)

Immerse Substrate
in Thiol Solution

Prepare 1 mM
1-Hexadecanethiol

in Ethanol
Incubate for 12-24h

at Room Temperature
Rinse with

Ethanol Dry with N2 Gas Store in
Clean Environment

Click to download full resolution via product page

Workflow for the formation of a 1-Hexadecanethiol SAM on a gold substrate.

Protocol for the Synthesis of 1-Hexadecanethiol-Capped
Gold Nanoparticles (Brust-Schiffrin Method)
This protocol describes a two-phase synthesis method for producing hydrophobic gold

nanoparticles capped with 1-Hexadecanethiol.

Materials:

Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Tetraoctylammonium bromide (TOAB)

1-Hexadecanethiol
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Sodium borohydride (NaBH₄)

Toluene

Ethanol

Deionized water

Procedure:

Phase Transfer of Gold:

Prepare an aqueous solution of HAuCl₄ (e.g., 30 mM).

Prepare a solution of TOAB in toluene (e.g., 50 mM).

In a flask, vigorously stir a mixture of the aqueous HAuCl₄ solution and the TOAB/toluene

solution. Continue stirring until the aqueous phase becomes colorless and the organic

(toluene) phase turns a deep orange-red, indicating the transfer of the tetrachloroaurate

ions into the organic phase.

Separate the organic phase.

Addition of Capping Agent:

To the organic phase containing the gold ions, add the desired amount of 1-
Hexadecanethiol. The molar ratio of gold to thiol will influence the final nanoparticle size.

Reduction:

Prepare a fresh aqueous solution of NaBH₄ (e.g., 0.4 M).

While vigorously stirring the organic phase, add the NaBH₄ solution dropwise. A color

change to dark brown or deep red will indicate the formation of gold nanoparticles.

Reaction:
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Continue stirring the reaction mixture for at least 3 hours at room temperature to ensure

complete reduction and capping of the nanoparticles.

Purification:

Separate the organic layer containing the AuNPs.

Reduce the volume of the organic phase using a rotary evaporator.

Precipitate the nanoparticles by adding a sufficient volume of ethanol.

Store the mixture at a low temperature (e.g., -18 °C) for several hours to facilitate

complete precipitation.

Centrifuge the mixture to pellet the AuNPs.

Wash the nanoparticles by re-dispersing them in a small amount of toluene and re-

precipitating with ethanol. Repeat this washing step 2-3 times to remove excess thiol and

TOAB.

Final Product:

Dry the purified nanoparticles under vacuum. The final product will be a powder of 1-
Hexadecanethiol-capped gold nanoparticles, dispersible in nonpolar organic solvents.
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Workflow for the synthesis of 1-Hexadecanethiol-capped gold nanoparticles.
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Conclusion
1-Hexadecanethiol is a versatile and fundamental building block in materials science and

nanotechnology. Its ability to form robust and well-defined self-assembled monolayers provides

an accessible platform for tailoring surface properties at the molecular level. Furthermore, its

role as a stabilizing agent in nanoparticle synthesis allows for the production of well-defined

nanomaterials with tunable properties. For professionals in drug development, nanoparticles

functionalized with 1-Hexadecanethiol and other long-chain alkanethiols offer a promising

avenue for the encapsulation and delivery of hydrophobic therapeutic agents. As research

continues to advance, the applications of 1-Hexadecanethiol in creating sophisticated and

functional biointerfaces and drug delivery vehicles are expected to expand significantly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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